Cas no 1805440-19-0 (3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol
• CAS No: 1805440-19-0
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884501
• Update Time: 2025-05-28

3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol

• Inchi： 1S/C8H9F3N2O/c9-7-1-4(8(10)11)5(2-12)6(3-14)13-7/h1,8,14H,2-3,12H2
• InChI Key： NOQHXGYCCGDVIA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CO)C=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol (CAS: 1805440-19-0)

The compound 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol (CAS: 1805440-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol, highlighting its efficient production via a multi-step process involving fluorination and aminomethylation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Researchers also noted its high solubility in aqueous solutions, which is a critical factor for bioavailability.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol exhibits inhibitory effects on specific enzymatic targets associated with inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the compound showed significant activity against COX-2, with an IC50 value of 0.8 µM, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies are underway to elucidate its mode of action and selectivity.

Another area of interest is the compound's potential application in oncology. A 2024 study published in Cancer Research investigated the effects of 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol on cancer cell lines, revealing its ability to induce apoptosis in certain types of leukemia cells. The study attributed this effect to the compound's interaction with mitochondrial proteins, leading to disrupted energy metabolism in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in the liver, which may limit its therapeutic efficacy. Researchers are currently exploring structural modifications to enhance its metabolic stability while retaining its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved drug-like properties.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-methanol (CAS: 1805440-19-0) represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Ongoing research aims to address its pharmacokinetic limitations and further validate its therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.